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Compound of Interest

Compound Name: GL189

Cat. No.: B12366487

This document provides crucial safety and logistical information for the handling and disposal
of the investigational drug GL189. The following procedures are based on established
guidelines for the management of investigational and hazardous pharmaceutical compounds.
All personnel must adhere to these instructions to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling GL189, it is mandatory to use appropriate Personal Protective Equipment
(PPE) to minimize exposure and ensure personal safety.[1][2] All PPE should be of safe design,
constructed from appropriate materials, and maintained in a clean and reliable fashion.[1][2]

Core PPE Requirements:

e Gloves: Double gloving with chemotherapy-rated gloves is required, especially when there is
a risk of splashing.[3] Nitrile gloves are often suitable for intermittent contact.[4]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[5]
When splashing is possible, a face shield or splash goggles must be worn.[3][5] All eye and
face protection must meet ANSI Z87.1 standards or equivalent.[1][6]

o Lab Coat/Gown: A disposable, cuffed gown that is resistant to permeability by hazardous
drugs should be worn.[3]
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» Respiratory Protection: If there is a risk of aerosolization, such as when handling powders or
performing procedures that may generate vapors, a properly fitted respirator is necessary.[3]

Quantitative Safety Data

The following table summarizes key quantitative parameters for the safe handling of
investigational drugs like GL189. These are general guidelines and may be superseded by
specific data from the sponsor.

Parameter Value Source/Standard
Storage Temperature Room Temperature (controlled)  General guidance[7][8]
Light Sensitivity Store away from direct sunlight  General guidance[4][7]
Eye Wash Flush Time Minimum 15 minutes General first aid[3][4]
. Minimum 2 years after study
Record Retention ) 21 CFR 312.62[8]
completion

Standard Operating Procedure: Reconstitution of
GL189

This protocol outlines the steps for safely reconstituting a powdered form of GL189 for
experimental use.

Materials:

 Vial of powdered GL189

o Sterile diluent as specified by the sponsor

» Sterile syringes and needles

o Appropriate PPE (as outlined above)

» Biological safety cabinet (BSC) or equivalent containment device

e Hazardous drug waste container
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Procedure:

Preparation: Don all required PPE before entering the designated handling area.

Work Area Decontamination: Prepare the work surface within a biological safety cabinet by
decontaminating it with an appropriate cleaning agent.

Vial Inspection: Visually inspect the GL189 vial for any cracks or defects.
Reconstitution:
o Using a sterile syringe, draw up the prescribed volume of sterile diluent.

o Carefully inject the diluent into the GL189 vial, directing the stream against the side of the
vial to minimize frothing.

o Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.
Dose Preparation:

o Withdraw the required volume of the reconstituted solution for the experiment using a new
sterile syringe.

Waste Disposal:

o Immediately dispose of all used needles, syringes, vials (empty or partially full), and
contaminated materials into a designated hazardous waste container.[9][10]

Final Decontamination: Decontaminate the work surface of the BSC after completion of the
procedure.

PPE Removal: Remove PPE in the designated area, ensuring not to contaminate clean

areas.

GL189 Handling and Disposal Workflow

The following diagram illustrates the key stages of the handling and disposal process for
GL189.
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Caption: Workflow for safe handling and disposal of GL189.

Disposal Plan

All materials contaminated with GL189, including vials, syringes, PPE, and cleaning materials,
must be disposed of as hazardous waste.[9][10]
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» Immediate Disposal: All used or partially used vials and other contaminated materials should
be immediately placed in a designated, puncture-proof, and clearly labeled hazardous waste
container.[9]

o Waste Segregation: Segregate hazardous waste from regular trash and biohazardous waste.

« Incineration: The primary method for the final disposal of GL189 waste is incineration at a
licensed facility.[9][10][11] This ensures the complete destruction of the active compound.

» Documentation: Maintain a log of all disposed materials, and obtain a certificate of
destruction from the disposal vendor.[9][10]

It is the responsibility of the principal investigator to ensure that all personnel are trained on
these procedures and that all local, state, and federal regulations for the handling and disposal
of investigational drugs are followed.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for Investigational
Drug GL189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366487#personal-protective-equipment-for-
handling-gl189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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